Cas no 337-16-6 (methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate)
337-16-6 structure
Product Name:methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
CAS No:337-16-6
MF:C5H7F3O3
MW:172.102492570877
CID:1459576
PubChem ID:13384224
Update Time:2025-08-05
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester
- methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- SCHEMBL361851
- DTXSID60538990
- 3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid methyl ester
- EN300-1167097
- Methyl(S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- AKOS026736785
- CS-0227555
- 337-16-6
- (+/-)-methyl 2-hydroxy-2-trifluoromethylpropionate
-
- Inchi： 1S/C5H7F3O3/c1-4(10,3(9)11-2)5(6,7)8/h10H,1-2H3
- InChI Key： JQIVIJNGOXXHPV-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)OC)(C)O)(F)F
Computed Properties
- Exact Mass: 172.03472857g/mol
- Monoisotopic Mass: 172.03472857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167097-50mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 50mg |
$252.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-100mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 100mg |
$376.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-250mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 250mg |
$538.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-500mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 500mg |
$847.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-1000mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 1000mg |
$1086.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-2500mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 2500mg |
$2127.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-5000mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 5000mg |
$3147.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-10000mg |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 10000mg |
$4667.0 | 2023-10-03 | ||
| Enamine | EN300-1167097-0.05g |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 0.05g |
$252.0 | 2023-06-08 | ||
| Enamine | EN300-1167097-0.1g |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
337-16-6 | 0.1g |
$376.0 | 2023-06-08 |
methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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